Cas no 2227771-51-7 ((1S)-2-amino-1-(2,3,6-trifluorophenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2,3,6-trifluorophenyl)ethan-1-ol
• CAS No: 2227771-51-7
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 6056174
• PubChem ID: 96128038
• Update Time: 2025-07-22

(1S)-2-amino-1-(2,3,6-trifluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2,3,6-trifluorophenyl)ethan-1-ol
• 2227771-51-7
• EN300-1791530

• Inchi： 1S/C8H8F3NO/c9-4-1-2-5(10)8(11)7(4)6(13)3-12/h1-2,6,13H,3,12H2/t6-/m1/s1
• InChI Key： LKUYUJBYRHSVNL-ZCFIWIBFSA-N
• SMILES： FC1C(=CC=C(C=1[C@@H](CN)O)F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-2-amino-1-(2,3,6-trifluorophenyl)ethan-1-ol

Comprehensive Overview of (1S)-2-amino-1-(2,3,6-trifluorophenyl)ethan-1-ol (CAS No. 2227771-51-7): Properties, Applications, and Research Insights

The compound (1S)-2-amino-1-(2,3,6-trifluorophenyl)ethan-1-ol (CAS No. 2227771-51-7) is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the 2,3,6-trifluorophenyl moiety and the (1S)-2-amino-1-ol configuration, make it a valuable intermediate for drug discovery and asymmetric synthesis. This article delves into its properties, synthetic routes, and emerging applications, while addressing trending topics such as green chemistry, AI-driven molecular design, and precision medicine.

Chemically, (1S)-2-amino-1-(2,3,6-trifluorophenyl)ethan-1-ol belongs to the class of fluorinated amino alcohols, a group gaining traction due to their enhanced bioavailability and metabolic stability. The presence of fluorine atoms at the 2,3,6-positions of the phenyl ring influences its electronic properties, making it a candidate for kinase inhibitors and GPCR-targeted therapies. Researchers are increasingly exploring its role in fragment-based drug design, a hot topic in computational chemistry circles.

Synthesis of this compound typically involves asymmetric reduction or enzymatic resolution techniques, aligning with the industry's shift toward sustainable catalysis. A 2023 study highlighted its preparation via biocatalytic reductive amination, a method praised for its low environmental impact—addressing the growing demand for eco-friendly synthesis protocols. The (1S)-stereochemistry is particularly crucial, as it often correlates with higher target affinity in chiral drug candidates.

In drug development, CAS 2227771-51-7 has been investigated as a building block for CNS-active compounds, with its amino alcohol moiety serving as a pharmacophore in neurotransmitter analogs. Its fluorinated aromatic system also aligns with trends in PET tracer development, where fluorine-18 isotopes are frequently employed. Notably, its physicochemical properties (logP ~1.8, polar surface area 46 Ų) suggest favorable blood-brain barrier permeability—a key focus in neuropharmacology research.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in designing fluorinated liquid crystals for display technologies. The 2,3,6-trifluorophenyl group contributes to dipole moment tuning, a property leveraged in organic electronics. Recent patents describe its incorporation into electroluminescent materials, capitalizing on fluorine's ability to enhance charge transport.

Analytical characterization of (1S)-2-amino-1-(2,3,6-trifluorophenyl)ethan-1-ol typically involves HPLC chiral separation (e.g., using amylose-based columns) and 19F-NMR spectroscopy. These methods are frequently searched in conjunction with quality control protocols for chiral compounds. The compound's stability under various pH conditions (studied via forced degradation studies) makes it a model subject for pharmaceutical analysis research.

With the rise of machine learning in chemistry, CAS 2227771-51-7 has appeared in datasets training AI prediction models for chiral compound solubility—a recurring theme in cheminformatics forums. Its balanced hydrophilicity/lipophilicity profile serves as a benchmark for developing QSAR models, particularly for CNS drug-like molecules.

Regulatory perspectives on fluorinated compounds like (1S)-2-amino-1-(2,3,6-trifluorophenyl)ethan-1-ol emphasize thorough metabolic pathway analysis, given fluorine's potential to form unique metabolites. This aligns with current ICH M7 guidelines on mutagenic impurities—a top search query among pharmaceutical compliance professionals.

Future research directions may explore its use in proteolysis-targeting chimeras (PROTACs) or as a scaffold for covalent inhibitors, both trending topics in drug discovery conferences. The compound's structural versatility positions it well for combinatorial chemistry approaches, particularly in focused library design for high-throughput screening.